Cas no 898789-28-1 (2'-Carboethoxy-3-(2-methylphenyl)propiophenone)

2'-Carboethoxy-3-(2-methylphenyl)propiophenone structure
898789-28-1 structure
Product Name:2'-Carboethoxy-3-(2-methylphenyl)propiophenone
CAS No:898789-28-1
MF:C19H20O3
MW:296.360305786133
MDL:MFCD03842971
CID:874889
PubChem ID:24725618
Update Time:2025-11-01

2'-Carboethoxy-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 2'-CARBOETHOXY-3-(2-METHYLPHENYL)PROPIOPHENONE
    • Ethyl 2-[3-(2-methylphenyl)propanoyl]benzoate
    • 898789-28-1
    • AKOS016021022
    • DTXSID70644011
    • MFCD03842971
    • 2'-Carboethoxy-3-(2-methylphenyl)propiophenone
    • MDL: MFCD03842971
    • Inchi: 1S/C19H20O3/c1-3-22-19(21)17-11-7-6-10-16(17)18(20)13-12-15-9-5-4-8-14(15)2/h4-11H,3,12-13H2,1-2H3
    • InChI Key: QXQNZEPXBBJGJC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)OCC)CCC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 296.14124450g/mol
  • Monoisotopic Mass: 296.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 43.4

2'-Carboethoxy-3-(2-methylphenyl)propiophenone Pricemore >>

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Additional information on 2'-Carboethoxy-3-(2-methylphenyl)propiophenone

Comprehensive Overview of 2'-Carboethoxy-3-(2-methylphenyl)propiophenone (CAS No. 898789-28-1)

2'-Carboethoxy-3-(2-methylphenyl)propiophenone (CAS No. 898789-28-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is widely utilized in the synthesis of intermediates for bioactive molecules. Its carboethoxy and methylphenyl functional groups make it a versatile building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The growing interest in 2'-Carboethoxy-3-(2-methylphenyl)propiophenone is driven by its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in creating high-value intermediates for APIs (Active Pharmaceutical Ingredients) and fine chemicals. With the rise of green chemistry and sustainable synthesis methods, this compound is also being studied for its compatibility with eco-friendly reaction conditions, aligning with global trends toward environmentally conscious research.

One of the most frequently asked questions about CAS No. 898789-28-1 revolves around its synthetic pathways and purification techniques. Advanced methods such as column chromatography and recrystallization are commonly employed to achieve high purity levels, ensuring its suitability for sensitive applications. Additionally, its stability under various storage conditions is a critical consideration for industrial-scale production.

In the context of AI-driven drug discovery, 2'-Carboethoxy-3-(2-methylphenyl)propiophenone has emerged as a candidate for computational modeling studies. Its structural features are analyzed using molecular docking and QSAR (Quantitative Structure-Activity Relationship) techniques to predict its interactions with biological targets. This aligns with the increasing demand for in silico approaches to accelerate R&D processes.

From a commercial perspective, the compound's availability and pricing are often discussed in chemical sourcing forums. Suppliers emphasize its batch-to-batch consistency and compliance with international standards like GMP (Good Manufacturing Practice). As the pharmaceutical industry expands, the demand for reliable sources of high-purity intermediates like this compound is expected to rise.

In summary, 2'-Carboethoxy-3-(2-methylphenyl)propiophenone (CAS No. 898789-28-1) represents a critical component in modern chemical synthesis, with applications spanning drug development, material science, and computational chemistry. Its relevance to sustainable practices and cutting-edge research ensures its continued prominence in scientific and industrial discussions.

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